Cas no 404827-79-8 (4-(1H-Pyrrol-1-yl)-1H-indazol-3-amine)

• Product Name: 4-(1H-Pyrrol-1-yl)-1H-indazol-3-amine
• CAS No: 404827-79-8
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• MDL: MFCD18459134
• CID: 3971014
• PubChem ID: 11528523
• Update Time: 2025-10-29

4-(1H-Pyrrol-1-yl)-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-3-amine, 4-(1H-pyrrol-1-yl)-
• Z1198638128
• DTXSID101287345
• 404827-79-8
• 4-(1H-pyrrol-1-yl)-2H-indazol-3-amine
• DA-06099
• 4-(1H-pyrrol-1-yl)-1H-Indazol-3-amine
• AKOS005264955
• 4-pyrrol-1-yl-1H-indazol-3-amine
• SCHEMBL786493
• EN300-2842515
• 4-(1H-Pyrrol-1-yl)-1H-indazol-3-amine

• MDL： MFCD18459134
• Inchi： 1S/C11H10N4/c12-11-10-8(13-14-11)4-3-5-9(10)15-6-1-2-7-15/h1-7H,(H3,12,13,14)
• InChI Key： AOALORIJOUUMIN-UHFFFAOYSA-N
• SMILES： N1C2=C(C(N3C=CC=C3)=CC=C2)C(N)=N1

Computed Properties

• Exact Mass: 198.090546336Da
• Monoisotopic Mass: 198.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-(1H-Pyrrol-1-yl)-1H-indazol-3-amine

Comprehensive Overview of 4-(1H-Pyrrol-1-yl)-1H-indazol-3-amine (CAS No. 404827-79-8): Properties, Applications, and Research Insights

The compound 4-(1H-Pyrrol-1-yl)-1H-indazol-3-amine (CAS No. 404827-79-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a pyrrole ring with an indazole core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery systems. 4-(1H-Pyrrol-1-yl)-1H-indazol-3-amine aligns with this trend due to its modular chemical framework, which allows for structural optimization to enhance bioavailability and binding affinity. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a viable scaffold for drug development.

One of the most searched questions in the field of medicinal chemistry is: "What are the latest breakthroughs in indazole derivatives?" This compound addresses this query by demonstrating notable activity in preclinical studies, particularly in the context of inflammatory diseases and oncology. Its mechanism of action involves selective interaction with protein targets, which minimizes off-target effects—a critical consideration in modern drug design.

From a synthetic chemistry perspective, 4-(1H-Pyrrol-1-yl)-1H-indazol-3-amine exemplifies the growing interest in multicomponent reactions (MCRs) for efficient heterocycle assembly. Its synthesis often involves palladium-catalyzed cross-coupling or microwave-assisted cyclization, techniques that align with the industry's shift toward greener and more sustainable methodologies. Researchers frequently search for "optimized synthetic routes for indazole-pyrrole hybrids", highlighting the relevance of this compound in contemporary organic chemistry.

The compound's solubility profile and stability under physiological conditions further contribute to its appeal. Analytical techniques such as HPLC and LC-MS are commonly employed to characterize its purity and degradation pathways, ensuring compliance with regulatory standards. These attributes make it a subject of interest in forums discussing "high-value building blocks for drug discovery".

Beyond pharmaceuticals, 4-(1H-Pyrrol-1-yl)-1H-indazol-3-amine has potential applications in material science, particularly in the design of organic semiconductors and fluorescent probes. Its conjugated π-system enables unique optoelectronic properties, a topic frequently explored in searches like "indazole-based functional materials". This multidisciplinary relevance underscores its versatility across scientific domains.

In summary, 4-(1H-Pyrrol-1-yl)-1H-indazol-3-amine (CAS No. 404827-79-8) represents a convergence of cutting-edge research in medicinal chemistry, synthetic methodology, and materials engineering. Its structural features and functional adaptability position it as a compound of enduring significance in both academic and industrial settings.